ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate

• CAS No.: 88550-16-7
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: ethyl 2-(5-oxo-1,2-dihydropyrazol-3-yl)acetate
• InChI: InChI=1S/C7H10N2O3/c1-2-12-7(11)4-5-3-6(10)9-8-5/h3H,2,4H2,1H3,(H2,8,9,10)
• InChI Key: PQKVTISYHNBZSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=O)NN1

Description

Ethyl (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diethyl 3-oxopentanedioate (26.0 g, 129 mmol) in EtOH (250 mL) was added hydrazine (4.38 g, 129 mmol) at room temperature, and the mixture was stirred at 80° C. for 3 hr. The reaction mixture was concentrated under reduced pressure, and the residue was crystallized from diethyl ether-hexane to give the title compound as a white powder (9.79 g, 45%).